Cas no 1428109-66-3 (6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide)

• Product Name: 6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide
• CAS No: 1428109-66-3
• MF: C₁₆H₁₅BrFN₃O₄S
• MW: 444.275405168533
• CID: 6265999
• PubChem ID: 71905826
• Update Time: 2025-10-19

6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1550019383
• 1428109-66-3
• EN300-26612338
• AKOS033421001
• 6-bromo-N-(4-fluoro-3-morpholin-4-ylsulfonylphenyl)pyridine-2-carboxamide
• 6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide

• Inchi： 1S/C16H15BrFN3O4S/c17-15-3-1-2-13(20-15)16(22)19-11-4-5-12(18)14(10-11)26(23,24)21-6-8-25-9-7-21/h1-5,10H,6-9H2,(H,19,22)
• InChI Key： CRASKWSOMCDKOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(NC2=CC=C(C(=C2)S(N2CCOCC2)(=O)=O)F)=O)=N1

Computed Properties

• Exact Mass: 442.99507g/mol
• Monoisotopic Mass: 442.99507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide

Comprehensive Overview of 6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide (CAS No. 1428109-66-3)

The compound 6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide (CAS No. 1428109-66-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a pyridine-2-carboxamide core, a bromo substituent, and a morpholine-4-sulfonyl moiety, which collectively contribute to its distinctive properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting specific enzymes or receptors involved in disease pathways.

In recent years, the demand for sulfonamide-based compounds like 6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide has surged, driven by their versatility in medicinal chemistry. The morpholine ring, a common pharmacophore, enhances the molecule's solubility and bioavailability, making it a valuable scaffold for designing new therapeutics. Additionally, the presence of a fluoro group and a bromo atom offers opportunities for further derivatization, enabling the creation of analogs with tailored biological activities.

One of the most frequently searched topics related to this compound is its synthetic route and mechanism of action. Scientists and chemists are keen to understand how the morpholine-4-sulfonyl group influences the compound's interactions with biological targets. Recent studies suggest that this moiety may play a critical role in modulating protein-ligand binding, which is essential for developing inhibitors or activators of specific pathways. This aligns with the growing interest in structure-activity relationship (SAR) studies, which are pivotal in optimizing drug candidates.

Another area of interest is the compound's potential role in addressing drug-resistant infections and chronic diseases. With the rise of antimicrobial resistance, researchers are exploring novel chemical entities like 6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide to combat resilient pathogens. Its unique structural features may offer new mechanisms of action, circumventing existing resistance mechanisms. Similarly, its application in cancer research is under investigation, particularly in targeting kinases or other signaling proteins involved in tumor progression.

From a technical standpoint, the compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its practical use. The pyridine-2-carboxamide backbone, combined with the sulfonyl and halogenated groups, influences these parameters, making it a subject of extensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. These investigations are vital for ensuring the compound's suitability for further development and eventual clinical use.

In summary, 6-bromo-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-2-carboxamide (CAS No. 1428109-66-3) represents a promising candidate for advancing biomedical research. Its multifaceted structure and potential applications in drug discovery, infectious disease, and oncology make it a compound of significant interest. As the scientific community continues to explore its capabilities, this molecule may pave the way for innovative therapeutic solutions addressing some of today's most pressing health challenges.